Cas no 78278-96-3 (Benzene, 1,1'-sulfonylbis[4-(4-chlorophenoxy)-)

• Product Name: Benzene, 1,1'-sulfonylbis[4-(4-chlorophenoxy)-
• CAS No: 78278-96-3
• MF: C₂₄H₁₆Cl₂O₄S
• MW: 471.352443695068
• CID: 534779
• PubChem ID: 1719703
• Update Time: 2025-04-19

Benzene, 1,1'-sulfonylbis[4-(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenoxy)-4-[4-(4-chlorophenoxy)phenyl]sulfonylbenzene
• 1-(4-CHLOROPHENOXY)-4-[4-(4-CHLOROPHENOXY)BENZENESULFONYL]BENZENE
• Benzene, 1,1'-sulfonylbis[4-(4-chlorophenoxy)-
• AG-690/09867018
• SR-01000521093-1
• Cambridge id 5405568
• SCHEMBL10708112
• AKOS001744493
• 1-(4-chlorophenoxy)-4-{[4-(4-chlorophenoxy)phenyl]sulfonyl}benzene
• DTXSID50364962
• SR-01000521093
• bis[4-(4-chlorophenoxy)phenyl] sulfone
• 78278-96-3

• Inchi： 1S/C24H16Cl2O4S/c25-17-1-5-19(6-2-17)29-21-9-13-23(14-10-21)31(27,28)24-15-11-22(12-16-24)30-20-7-3-18(26)4-8-20/h1-16H
• InChI Key： CWGUOWYPSBPGPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(=CC=1)S(C1C=CC(=CC=1)OC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 470.0146355g/mol
• Monoisotopic Mass: 470.0146355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 61Ų